Cas no 1956435-86-1 ((S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride)

• Product Name: (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride
• CAS No: 1956435-86-1
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 4827639
• Update Time: 2025-08-05

(S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride

• Inchi： 1S/C9H12N2.ClH/c1-2-6-10-8(4-1)9-5-3-7-11-9;/h1-2,4,6,9,11H,3,5,7H2;1H/t9-;/m0./s1
• InChI Key： LSCGGVWGOBMMFM-FVGYRXGTSA-N
• SMILES： Cl.N1CCC[C@H]1C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 125
• Topological Polar Surface Area: 24.9

Additional information on (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride

Introduction to (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride (CAS No. 1956435-86-1)

(S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride, with the CAS number 1956435-86-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of chiral amines and has garnered considerable attention due to its unique structural properties and potential applications in drug development. The pyridine and pyrrolidine moieties in its structure contribute to its versatility, making it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. This solubility advantage makes it particularly useful in medicinal chemistry for the development of drugs that require oral or injectable administration. The chiral center at the pyrrolidin-2-yl moiety allows for the synthesis of enantiomerically pure compounds, which is essential for achieving optimal pharmacological activity while minimizing unwanted side effects.

In recent years, there has been a growing interest in the development of targeted therapies for various diseases, including cancer and neurological disorders. The< strong>S-configured enantiomer of (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride has shown promise in preclinical studies as a potential lead compound for such therapies. Its ability to interact selectively with biological targets has been attributed to its specific three-dimensional structure, which is dictated by its stereochemistry.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have utilized (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride to develop novel inhibitors targeting enzymes involved in cancer progression. For instance, studies have demonstrated its utility in creating inhibitors of kinases, which are critical enzymes in signal transduction pathways that regulate cell growth and division. The< strong>pyridine-pyrrolidine scaffold provides a stable platform for further functionalization, allowing chemists to tailor the properties of the resulting compounds.

The pharmacokinetic properties of (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride have also been extensively studied. Its favorable solubility profile and metabolic stability make it an attractive candidate for oral administration. Additionally, its< strong>low toxicity profile has been observed in animal models, suggesting its potential for safe clinical use. These characteristics have positioned it as a promising candidate for further development into therapeutic agents.

Recent advancements in computational chemistry have further enhanced the understanding of how (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride interacts with biological targets. Molecular modeling studies have revealed insights into its binding mechanisms, which have guided the optimization of its structure to improve binding affinity and selectivity. These computational approaches have been instrumental in accelerating the drug discovery process by predicting the most effective modifications to the molecule.

The synthesis of (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The< strong>S-stereochemistry must be maintained throughout the synthetic pathway to ensure the desired enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve this goal. The efficiency and scalability of these synthetic routes are crucial factors that determine the feasibility of large-scale production.

In conclusion, (S)-2-(Pyrrolidin-2-yl)pyridine hydrochloride (CAS No. 1956435-86-1) is a versatile and promising compound with significant applications in pharmaceutical research and drug development. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further exploration as a therapeutic agent. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the discovery and development of novel drugs.